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Compound of Interest

Compound Name: Cholesteryl Linoleate-d11

Cat. No.: B10854078

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl Linoleate-d11 is a deuterated analog of cholesteryl linoleate, a major component
of low-density lipoproteins (LDL) and atherosclerotic lesions. Its deuteration makes it an ideal
internal standard for quantitative analysis of its non-deuterated counterpart in various biological
samples using mass spectrometry (MS) techniques, such as gas chromatography-mass
spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1][2] Accurate
preparation of a stock solution is the first critical step to ensure the reliability and reproducibility
of experimental results. This document provides a detailed protocol for the preparation of a
stock solution of Cholesteryl Linoleate-d11 from a solid form.

Physicochemical Properties and Data

A summary of the key quantitative data for Cholesteryl Linoleate-d11 is presented in the table
below for easy reference.
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Property Value Reference
Molecular Formula C45H65D1102 [1112]
Molecular Weight 660.15 g/mol [1]

CAS Number (unlabeled) 604-33-1 [311415][6]
Physical Form Waxy Crystal/Solid [7]
Recommended Storage -20°C [31[71[8]
Solubility (Methyl Acetate) 1 mg/mL [2]
Solubility (Chloroform) ~10 mg/mL (for non-deuterated 7]

form)

Experimental Protocol: Preparation of a 1 mg/mL
Stock Solution

This protocol details the steps for preparing a 1 mg/mL stock solution of Cholesteryl
Linoleate-d11. The choice of solvent may vary depending on the downstream application;
methyl acetate and chloroform are common choices.

Materials:

Cholesteryl Linoleate-d11 (solid form)

» High-purity organic solvent (e.g., methyl acetate, chloroform, HPLC-grade or equivalent)
e Inert gas (e.g., argon or nitrogen)

e Analytical balance

e Glass vial with a Teflon-lined cap

o Volumetric flask (Class A)

e Glass syringe or pipette
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e \ortex mixer
e Sonicator (optional)
Procedure:

o Equilibration of the Compound: Before opening, allow the vial containing Cholesteryl
Linoleate-d11 to warm to room temperature. This prevents condensation of atmospheric
moisture onto the compound, which could lead to degradation.

» Weighing the Compound: Tare a clean, dry glass vial on an analytical balance. Carefully
weigh the desired amount of Cholesteryl Linoleate-d11 into the vial. For example, to
prepare 1 mL of a 1 mg/mL solution, weigh 1 mg of the compound.

e Solvent Preparation: Purge the chosen solvent with an inert gas (argon or nitrogen) for 5-10
minutes. This helps to remove dissolved oxygen, which can promote oxidation of the
unsaturated linoleate chain.

¢ Dissolution:

o Using a glass syringe or pipette, add the calculated volume of the purged solvent to the
vial containing the Cholesteryl Linoleate-d11.

o Tightly cap the vial and vortex thoroughly for 1-2 minutes.

o Visually inspect the solution to ensure complete dissolution. If particulates are still visible,
gentle sonication in a water bath for 5-10 minutes can aid in dissolution.

o Storage of the Stock Solution:

o If the stock solution is not for immediate use, it is recommended to overlay the solution
with an inert gas before tightly sealing the vial.

o Store the stock solution at -20°C in a glass vial with a Teflon-lined cap to prevent solvent
evaporation and contamination from plasticizers.[8]

o For long-term storage, it is advisable to prepare single-use aliquots to avoid repeated
freeze-thaw cycles.
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Experimental Workflow Diagram

Workflow for Cholesteryl Linoleate-d11 Stock Solution Preparation
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Caption: Workflow for preparing a stock solution of Cholesteryl Linoleate-d11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. medchemexpress.com [medchemexpress.com]

. caymanchem.com [caymanchem.com]

. Cholesteryl linoleate =98 HPLC;detectionat205 nm 604-33-1 [sigmaaldrich.com]

. Cholesteryl Linoleate | C45H7602 | CID 5287939 - PubChem [pubchem.ncbi.nlm.nih.gov]
. scbt.com [scbt.com]

. CAS Common Chemistry [commonchemistry.cas.org]

. cdn.caymanchem.com [cdn.caymanchem.com]

°
[00] ~ » ol EEN w N =

. Cholesteryl Linoleate-d11|% £ [anjiechem.com]

» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Cholesteryl Linoleate-d11 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10854078#how-to-prepare-a-stock-solution-of-
cholesteryl-linoleate-d11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b10854078?utm_src=pdf-body
https://www.benchchem.com/product/b10854078?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/cholesteryl-linoleate-d11.html
https://www.caymanchem.com/product/37920/cholesteryl-linoleate-d11
https://www.sigmaaldrich.com/GB/en/product/sigma/c0289
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesteryl-Linoleate
https://www.scbt.com/p/cholesteryl-linoleate-604-33-1
https://commonchemistry.cas.org/detail?cas_rn=604-33-1
https://cdn.caymanchem.com/cdn/insert/22597.pdf
https://www.anjiechem.com/goods-53858.html
https://www.benchchem.com/product/b10854078#how-to-prepare-a-stock-solution-of-cholesteryl-linoleate-d11
https://www.benchchem.com/product/b10854078#how-to-prepare-a-stock-solution-of-cholesteryl-linoleate-d11
https://www.benchchem.com/product/b10854078#how-to-prepare-a-stock-solution-of-cholesteryl-linoleate-d11
https://www.benchchem.com/product/b10854078#how-to-prepare-a-stock-solution-of-cholesteryl-linoleate-d11
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10854078?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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